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Compound of Interest

Compound Name: Diethyl sulfone

Cat. No.: B7769208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for diethyl sulfone (C4H100:2S). The information is compiled from established chemical
databases and scientific literature, with a focus on providing researchers and professionals in
drug development and other scientific fields with essential thermodynamic parameters. This
document details experimental methodologies for the determination of key thermochemical
values and presents the data in a clear, accessible format.

Core Thermochemical Data

The thermochemical properties of diethyl sulfone are crucial for understanding its stability,
reactivity, and behavior in various chemical processes. The following tables summarize the key
guantitative data available for this compound.

Enthalpy Data

The enthalpy of formation and combustion are fundamental parameters for assessing the
energetic properties of a compound. The values for diethyl sulfone have been experimentally
determined and are presented below.
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Thermochemic

. Value Units Method Reference
al Quantity
Mackle and
Gas Phase ]
Combustion O'Hare, 1961,
Enthalpy of .
) -429.3+2.6 kJ/mol Calorimetry Reanalyzed by
Formation .
(Cch) Cox and Pilcher,
(AfH°gas)
1970[1]
_ Mackle and
Solid Phase )
Combustion O'Hare, 1961;
Enthalpy of )
] -515.51 + 0.67 kJ/mol Calorimetry Reanalyzed by
Formation _
i (Cch) Cox and Pilcher,
(AfH°solid)
1970[1]
] Mackle and
Solid Phase )
Combustion O'Hare, 1961;
Enthalpy of ]
) -3090.0 £ 0.42 kJ/mol Calorimetry Reanalyzed by
Combustion )
] (Cchb) Cox and Pilcher,
(AcH°solid)

1970[1]

Physical Properties

Selected physical properties of diethyl sulfone are provided in the following table for

reference.
Property Value Units
Melting Point 73-74 °C[2]
Boiling Point 246 °C (at 755 mm Hg)[2]
Molecular Weight 122.19 g/mol [2]

Entropy and Heat Capacity Data

As of the latest literature review, specific experimental data for the standard molar entropy (S°)

and heat capacity (Cp) of diethyl sulfone were not readily available in the public domain.

However, computational methods, such as those employing density functional theory (DFT),
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have been successfully used to estimate these thermodynamic properties for similar
organosulfur compounds like ethyl methyl sulfone.[3] Such in silico approaches provide
valuable estimates in the absence of experimental data.

Experimental Protocols

The determination of accurate thermochemical data relies on precise and well-defined
experimental procedures. The primary method used to obtain the enthalpy data for diethyl
sulfone is rotating-bomb calorimetry.

Rotating-Bomb Calorimetry for Organosulfur
Compounds

The combustion of organosulfur compounds presents a unique challenge compared to
hydrocarbons. The sulfur present in the sample is oxidized to a mixture of sulfur dioxide (SOz)
and sulfur trioxide (SOs), which then dissolve in the water present in the bomb to form a
mixture of sulfurous and sulfuric acids. To ensure a complete and uniform reaction and
dissolution of the acidic products, a rotating-bomb calorimeter is employed.

Apparatus:

o Constant-volume combustion bomb: A robust, pressure-resistant vessel, typically made of
stainless steel, with a platinum lining to resist corrosion from the acidic products.

o Calorimeter jacket: An insulated container filled with a known mass of water, in which the
bomb is submerged. The jacket is equipped with a high-precision thermometer to measure
temperature changes.

e Rotating mechanism: A motor and drive system to rotate the bomb after combustion,
ensuring thorough mixing of the gaseous and liquid phases within the bomb.

« Ignition system: An electrical circuit to pass a current through a fuse wire, igniting the
sample.

o Sample crucible: A small, inert crucible (e.g., platinum or silica) to hold the sample.

Procedure:
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Sample Preparation: A precisely weighed sample of diethyl sulfone is placed in the crucible.
For solid samples, it is often pressed into a pellet. A known mass of a combustion aid, such
as benzoic acid or mineral oil, may be used to ensure complete combustion. A fuse wire
(e.g., platinum or iron) is connected to the ignition electrodes, with the wire in contact with
the sample.

Bomb Assembly: A small, known amount of distilled water is added to the bottom of the
bomb to dissolve the sulfur oxides formed during combustion. The crucible is placed in the
bomb, and the bomb is sealed.

Pressurization: The bomb is purged of air and then filled with pure oxygen to a high pressure
(typically around 30 atm).

Calorimeter Setup: The sealed bomb is submerged in the known mass of water in the
calorimeter jacket. The system is allowed to reach thermal equilibrium, and the initial
temperature is recorded.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The
temperature of the water in the calorimeter is recorded at regular intervals until it reaches a
maximum and then begins to cool.

Rotation: Immediately after ignition, the bomb is rotated to ensure that the sulfur oxides
formed dissolve completely and uniformly in the water, forming a homogeneous solution of
sulfuric acid.

Analysis of Products: After the experiment, the bomb is depressurized, and the liquid
contents are collected. The concentration of sulfuric acid and any other acids (e.g., nitric acid
from the combustion of residual nitrogen) is determined by titration.

Data Analysis: The heat capacity of the calorimeter is determined by combusting a standard
substance with a known heat of combustion (e.g., benzoic acid). The corrected temperature
rise from the combustion of diethyl sulfone, along with the heat capacity of the calorimeter
and corrections for the heat of formation of acids and the heat of combustion of the fuse and
any auxiliary substance, is used to calculate the enthalpy of combustion.

Visualizations
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The following diagrams illustrate key concepts related to the thermochemistry and synthesis of
diethyl sulfone.

Reactants

Oxidizing Agent Process Products
(e.g., H202)

Diethyl Sulfone
(C2H5)2S0:2

Oxidation

Diethyl Sulfide
(Cz2Hs)2S

Click to download full resolution via product page

Caption: Synthesis of Diethyl Sulfone via Oxidation.
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Caption: Workflow for Thermochemical Data Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Profile of Diethyl Sulfone: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769208#thermochemical-data-for-diethyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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